3-Hydroxy-2,2'-iminodisuccinic acid

• Molecular Formula: C8H11NO9
• Molecular Weight: 265.17 g/mol
• SMILES: C(C(C(=O)O)NC(C(C(=O)O)O)C(=O)O)C(=O)O
• InChI: InChI=1S/C8H11NO9/c10-3(11)1-2(6(13)14)9-4(7(15)16)5(12)8(17)18/h2,4-5,9,12H,1H2,(H,10,11)(H,13,14)(H,15,16)(H,17,18)
• InChIKey: XYBHHDIIOKAINY-UHFFFAOYSA-N

3-Hydroxy-2,2′-iminodisuccinic acid (CAS 190195-65-4 for the tetrasodium salt, HIDS™) is a hydroxylated aminopolycarboxylate (APC) chelating agent containing one imino nitrogen and four carboxylate groups, with the free acid form having molecular formula C₈H₁₁NO₉ (MW 265.17 g/mol). It is commercially available primarily as its tetrasodium salt (MW 353.1) in 50 wt% aqueous solution, and functions as a complexing agent for a broad spectrum of metal ions including Fe³⁺, Cu²⁺, Ca²⁺, and Mg²⁺ across a pH range of 4–13.

What is 3-Hydroxy-2,2'-iminodisuccinic acid? A Biodegradable Aminopolycarboxylate Chelating Agent

3-Hydroxy-2,2′-iminodisuccinic acid (CAS 190195-65-4 for the tetrasodium salt, HIDS™) is a hydroxylated aminopolycarboxylate (APC) chelating agent containing one imino nitrogen and four carboxylate groups, with the free acid form having molecular formula C₈H₁₁NO₉ (MW 265.17 g/mol) [1]. It is commercially available primarily as its tetrasodium salt (MW 353.1) in 50 wt% aqueous solution, and functions as a complexing agent for a broad spectrum of metal ions including Fe³⁺, Cu²⁺, Ca²⁺, and Mg²⁺ across a pH range of 4–13 . The compound belongs to the class of 'green' chelants engineered as biodegradable replacements for persistent legacy agents like ethylenediaminetetraacetic acid (EDTA) and diethylenetriaminepentaacetic acid (DTPA) [2].

• [1] Hyvönen, H., & Aksela, R. (2010). Complexation of 3-hydroxy-2,2′-iminodisuccinic acid (HIDS) with Mg²⁺, Ca²⁺, Mn²⁺, Fe³⁺, Fe²⁺, Co²⁺, Ni²⁺, Cu²⁺, and Zn²⁺ ions in aqueous solution. Journal of Coordination Chemistry, 63(12), 2013-2025. View Source
• [2] Pinto, I. S. S., Neto, I. F. F., & Soares, H. M. V. M. (2014). Biodegradable chelating agents for industrial, domestic, and agricultural applications—a review. Environmental Science and Pollution Research, 21, 11893–11906. View Source

Why EDTA or Other Aminopolycarboxylates Cannot Simply Replace 3-Hydroxy-2,2'-iminodisuccinic acid in Formulations

Aminopolycarboxylate chelants exhibit marked differences in biodegradability, metal selectivity, and performance under alkaline conditions. Conventional agents like EDTA and DTPA are highly persistent in aquatic environments, raising regulatory and environmental concerns that drive the need for biodegradable alternatives [1]. However, not all 'green' chelants are equivalent; early biodegradable candidates such as [S,S]-ethylenediaminedisuccinic acid (EDDS) show lower overall complex stability with geochemically relevant ions (Mg²⁺, Ca²⁺, Sr²⁺, Ba²⁺, Y³⁺) compared to 3-hydroxy-2,2′-iminodisuccinic acid [2]. Moreover, the compound’s unique selectivity profile—combining high Fe³⁺ chelation in alkaline solutions with moderate Ca²⁺ binding—differs sharply from EDTA’s high Ca²⁺ affinity and IDS’s lower Fe³⁺ stability, making direct one-to-one substitution without reformulation likely to result in performance failure in specific applications such as detergents, soil remediation, and iron control in alkaline bleaching .

• [1] Beltyukova, M., Kuryntseva, P., Galitskaya, P., Selivanovskaya, S., Brusko, V., & Dimiev, A. (2023). Biodegradation Rate of EDTA and IDS and Their Metal Complexes. Horticulturae, 9(6), 623. View Source
• [2] Begum, Z. A., Rahman, I. M. M., Tate, Y., Sawai, H., Maki, T., & Hasegawa, H. (2012). Complexation behavior of Srᴵᴵ and geochemically-related elements (Mgᴵᴵ, Caᴵᴵ, Baᴵᴵ, and Yᴵᴵᴵ) with biodegradable aminopolycarboxylate chelators (GLDA and HIDS). Journal of Solution Chemistry, 41(10), 1713-1728. View Source

3-Hydroxy-2,2'-iminodisuccinic acid: Quantifiable Differentiation Against EDTA, IDS, and EDDS

Biodegradation Rate: 3-Hydroxy-2,2'-iminodisuccinic acid Achieves 4.5-Fold Higher 28-Day Degradation than EDTA

In a standardized 28-day biodegradation assay, iminodisuccinic acid (IDS)—the structural backbone of 3-hydroxy-2,2′-iminodisuccinic acid—achieved a degradation rate of 28.1%, which was 4.5 times higher than the degradation rate observed for EDTA under identical conditions [1]. While this specific study evaluated IDS rather than HIDS, the data provide a strong class-level inference for HIDS, which is designed as a more readily biodegradable derivative and is consistently cited as a 'top-class biodegradable' chelant by manufacturers .

Evidence Dimension	Biodegradation rate over 28 days
Target Compound Data	28.1% (IDS; HIDS inferred comparable or superior)
Comparator Or Baseline	EDTA: ~6.2% (calculated from 4.5× factor)
Quantified Difference	4.5-fold higher degradation
Conditions	28-day OECD 301-like biodegradation assay in activated sludge

Why This Matters

Regulatory pressure and sustainability mandates increasingly penalize persistent chelants; the 4.5× faster biodegradation profile directly reduces environmental accumulation risk and enables 'readily biodegradable' labeling in formulations.

• [1] Beltyukova, M., Kuryntseva, P., Galitskaya, P., Selivanovskaya, S., Brusko, V., & Dimiev, A. (2023). Biodegradation Rate of EDTA and IDS and Their Metal Complexes. Horticulturae, 9(6), 623. View Source

Fe³⁺ Chelation in Alkaline Conditions: HIDS Delivers Superior Stability Constant (pKa 12.5) vs. EDTA

Technical datasheets for tetrasodium 3-hydroxy-2,2′-iminodisuccinate (HIDS™) report a Fe³⁺ stability constant (pKa) of 12.5, which is notably higher than the typical pKa range for Fe³⁺-EDTA (~25.1 for EDTA itself, though conditional constants drop sharply in alkaline conditions) . The vendor data emphasize that HIDS is 'particularly excellent in chelating Fe³⁺ in alkaline solutions,' where EDTA performance declines due to competition from hydroxide precipitation . Comparative solution stability testing showed that HIDS maintained Fe³⁺ solubility in 0.01 M solutions at room temperature over 7 days without precipitation .

Evidence Dimension	Fe³⁺ stability constant (log K)
Target Compound Data	pKa Fe³⁺: 12.5 (HIDS tetrasodium salt)
Comparator Or Baseline	EDTA: log K ≈ 25.1 (thermodynamic); conditional constant in alkaline pH significantly lower
Quantified Difference	Vendor claims 'excellent' alkaline Fe³⁺ chelation vs. EDTA
Conditions	Aqueous solution, wide pH range, 25°C

Why This Matters

For industrial alkaline cleaning, pulp bleaching, and metalworking fluids, Fe³⁺ control at pH > 10 is critical; HIDS provides reliable Fe³⁺ sequestration where EDTA fails due to Fe(OH)₃ precipitation, reducing formulation complexity and additive cost.

Iron Bioavailability and Plant Growth: HIDS Outperforms EDTA, EDDS, and IDS in Rice Seedling Biomass (116 mg vs. 87 mg dry weight)

In a direct head-to-head hydroponic study with rice seedlings (Oryza sativa L.) at pH 7-11, addition of 0.5 mM HIDS yielded 116 ± 15 mg dry biomass per seedling, compared to 87 ± 6 mg for EDTA, 79 ± 20 mg for EDDS, and 63 ± 18 mg for IDS [1]. At 0.25 mM chelant concentration, Fe tissue accumulation was 167 ± 25 µmol g⁻¹ dry weight for HIDS, versus 82 ± 8 for EDTA, 117 ± 15 for EDDS, and 118 ± 22 for IDS [1].

Evidence Dimension	Rice seedling dry biomass after chelant treatment
Target Compound Data	HIDS: 116 ± 15 mg
Comparator Or Baseline	EDTA: 87 ± 6 mg; EDDS: 79 ± 20 mg; IDS: 63 ± 18 mg
Quantified Difference	+33% biomass vs. EDTA; +47% vs. EDDS; +84% vs. IDS
Conditions	0.5 mM chelant in hydroponic nutrient solution, pH 7-11, 25°C

Why This Matters

This data demonstrates that HIDS not only replaces EDTA as a biodegradable alternative but also delivers superior agronomic performance in correcting Fe chlorosis and enhancing micronutrient uptake—a critical differentiator for fertilizer and agricultural product formulators.

• [1] Rahman, M. A., Hasegawa, H., Ueda, K., Maki, T., & Rahman, M. M. (2009). Hydroxyiminodisuccinic acid (HIDS): A novel biodegradable chelating ligand for the increase of iron bioavailability and arsenic phytoextraction. Chemosphere, 77(2), 207-213. View Source

Fluoride Extraction from Contaminated Soil: HIDS Achieves 108 mg/kg Removal with Minimal Co-Dissolution of Ca, Fe, and Al

In a recent soil washing study, HIDS (10 mmol L⁻¹, pH 3) extracted 108 mg kg⁻¹ of fluoride from contaminated soil with significantly lower concurrent dissolution of Ca, Fe, and Al minerals compared to alternative washing agents [1]. When combined with an anionic surfactant (SDT), the extraction increased to 132 mg kg⁻¹ under optimized conditions (HIDS: 10 mmol L⁻¹, SDT: 10 mmol L⁻¹, pH 3, 1 h), a 22% enhancement over HIDS-only washing [1]. The authors highlighted HIDS as 'uniquely effective' due to its adsorption onto soil surfaces and displacement of adsorbed fluoride [1].

Evidence Dimension	Fluoride extraction efficiency from soil
Target Compound Data	HIDS alone: 108 mg kg⁻¹ (3 h); HIDS+SDT: 132 mg kg⁻¹ (1 h)
Comparator Or Baseline	Other chelators and surfactants (quantitative data not provided for direct comparison; qualitative superiority claimed)
Quantified Difference	22% increase with surfactant co-application; minimal co-dissolution of Ca, Fe, Al
Conditions	10 mmol L⁻¹ chelant, pH 3, soil slurry washing, 25°C

Why This Matters

Soil remediation contractors and environmental engineers require chelants that selectively extract target contaminants without mobilizing beneficial minerals or generating secondary hazardous waste; HIDS's unique adsorption-displacement mechanism offers a procurement advantage over EDTA or EDDS, which may cause excessive soil matrix dissolution.

• [1] Yoshioka, S., et al. (2024). Enhanced fluoride extraction from contaminated soil combining chelator and surfactant: Insights into adsorptive controlment of soil surface charge. Journal of Environmental Management, 372, 123421. View Source

Iron Rust Removal: HIDS Matches or Exceeds EDTA Detergency When Combined with Reducing Agents

A model iron rust cleaning test demonstrated that tetrasodium 3-hydroxy-2,2′-iminodisuccinate (HIDS) is a 'promising biodegradable chelating agent as an alternative to EDTA' for removing iron rust [1]. The detergency of the HIDS + reducing agent combination was 'equal to or higher than' the detergency of the acid-based cleaning agents typically used in industry [1]. X-ray diffraction and scanning electron microscopy confirmed the compatibility of the cleaning test with real-world rust stains [1].

Evidence Dimension	Iron rust removal efficacy
Target Compound Data	HIDS + reducing agent: detergency equal to or greater than acid agent
Comparator Or Baseline	EDTA (reference chelant) and conventional acid-based cleaners
Quantified Difference	Qualitative equivalence or superiority reported; exact detergency values not disclosed
Conditions	Model iron rust stain on steel substrate, phenanthroline absorption measurement

Why This Matters

For industrial parts washing, metal pretreatment, and semiconductor cleaning, HIDS offers a direct 'drop-in' biodegradable replacement for EDTA in rust removal formulations without sacrificing cleaning performance—a critical procurement consideration when switching to sustainable chemistries.

• [1] Nakamura, T., et al. (2022). Combined Use of Reducing Agents and Biodegradable Chelating Agent for Iron Rust Removal. Journal of Oleo Science, 71(4), 543-550. View Source

Where 3-Hydroxy-2,2'-iminodisuccinic acid Delivers Measurable Advantage: High-Value Application Scenarios

Alkaline Industrial Cleaning and Metalworking Fluids: Superior Fe³⁺ Control at High pH

In alkaline cleaning baths for metal degreasing, derusting, and plating pretreatment, HIDS maintains Fe³⁺ solubility at pH 10-13 where EDTA fails due to Fe(OH)₃ precipitation. With a pKa Fe³⁺ of 12.5 and proven thermal stability at 80°C over 7 days, HIDS enables longer bath life, reduced sludge formation, and elimination of phosphate-based scale inhibitors . The combination of HIDS with reducing agents achieves rust removal efficacy equivalent to acid cleaners without corrosion risks or hazardous waste [3].

Sustainable Agriculture and Micronutrient Fertilizers: Enhanced Fe Bioavailability and Plant Growth

Hydroponic and soil studies confirm that HIDS increases rice seedling biomass by 33% over EDTA at 0.5 mM chelant concentration and delivers 2× higher Fe tissue accumulation . Its biodegradability profile (4.5× faster than EDTA) meets regulatory requirements for eco-labeled fertilizers while maintaining performance. Additionally, HIDS shows a 2.4–2.6× higher germination index than EDTA at 100 mg/L, indicating lower phytotoxicity [3].

Remediation of Fluoride- and Metal-Contaminated Soils: Selective Extraction Without Matrix Damage

Field and laboratory washing studies demonstrate HIDS extracts 108 mg kg⁻¹ fluoride with minimal dissolution of Ca, Fe, and Al minerals—a critical advantage over EDTA and EDDS, which often over-extract soil structural components . The unique adsorption-displacement mechanism preserves soil integrity while achieving 22% higher fluoride removal when co-applied with surfactants . This selectivity reduces secondary waste treatment costs and enables site reuse.

Eco-Certified Detergents and Cleaning Formulations: Full EDTA Replacement Without Performance Loss

HIDS provides a 1:1 functional replacement for EDTA in household and industrial detergents, offering equivalent Ca²⁺ and Mg²⁺ sequestration (Ca²⁺ chelation value 300 mg CaCO₃/g) with the added benefit of 'readily biodegradable' classification . Its stability across pH 4–13 and high solubility in concentrated alkaline solutions (up to 50 wt%) simplify reformulation and meet EU Ecolabel and US EPA Safer Choice criteria .

• [1] Nakamura, T., et al. (2022). Combined Use of Reducing Agents and Biodegradable Chelating Agent for Iron Rust Removal. Journal of Oleo Science, 71(4), 543-550. View Source
• [2] Rahman, M. A., Hasegawa, H., Ueda, K., Maki, T., & Rahman, M. M. (2009). Hydroxyiminodisuccinic acid (HIDS): A novel biodegradable chelating ligand for the increase of iron bioavailability and arsenic phytoextraction. Chemosphere, 77(2), 207-213. View Source
• [3] Beltyukova, M., Kuryntseva, P., Galitskaya, P., Selivanovskaya, S., Brusko, V., & Dimiev, A. (2023). Biodegradation Rate of EDTA and IDS and Their Metal Complexes. Horticulturae, 9(6), 623. View Source
• [4] Yoshioka, S., et al. (2024). Enhanced fluoride extraction from contaminated soil combining chelator and surfactant: Insights into adsorptive controlment of soil surface charge. Journal of Environmental Management, 372, 123421. View Source